Cas no 1480499-92-0 (2-azido-1-bromo-4-methoxybenzene)

• Product Name: 2-azido-1-bromo-4-methoxybenzene
• CAS No: 1480499-92-0
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD21248883
• CID: 5244555
• PubChem ID: 65512060
• Update Time: 2025-10-31

2-azido-1-bromo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-bromo-4-methoxybenzene

• MDL： MFCD21248883
• Inchi： 1S/C7H6BrN3O/c1-12-5-2-3-6(8)7(4-5)10-11-9/h2-4H,1H3
• InChI Key： CRNJRYFICHDIRM-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=C(OC)C=1)Br)=[N+]=[N-]

Additional information on 2-azido-1-bromo-4-methoxybenzene

2-Azido-1-Bromo-4-Methoxybenzene: A Comprehensive Overview

2-Azido-1-bromo-4-methoxybenzene, also known by its CAS number 1480499-92-0, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique combination of functional groups: an azide group (-N3) at the 2-position, a bromine atom at the 1-position, and a methoxy group (-OCH3) at the 4-position. These functional groups make it an ideal building block for constructing complex molecules and materials with tailored properties.

The synthesis of 2-azido-1-bromo-4-methoxybenzene typically involves multi-step organic reactions, often starting from bromobenzene derivatives. The introduction of the azide group is achieved through nucleophilic aromatic substitution or coupling reactions, while the methoxy group is introduced via nucleophilic aromatic substitution or alkylation. The precise control of reaction conditions, such as temperature and solvent, is critical to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-azido-1-bromo-4-methoxybenzene in drug discovery and development. Its azide group enables click chemistry reactions, such as the Huisgen cycloaddition, which are widely used to construct bioactive molecules. For instance, researchers have employed this compound to synthesize novel kinase inhibitors and anticancer agents with improved potency and selectivity. The bromine atom further enhances its reactivity, making it a valuable intermediate in the construction of heterocyclic compounds.

In addition to its role in medicinal chemistry, 2-azido-1-bromo-4-methoxybenzene has found applications in materials science. Its aromatic ring and functional groups provide a platform for designing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that this compound can serve as a ligand in MOF synthesis, enabling the creation of porous materials with high surface areas and tunable pore sizes. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The methoxy group in 2-azido-1-bromo-4-methoxybenzene plays a crucial role in modulating the electronic properties of the molecule. This functional group introduces electron-donating effects, which can influence the reactivity of the azide and bromine groups. Such electronic effects are particularly important in applications where precise control over molecular interactions is required, such as in supramolecular chemistry and self-assembled monolayers.

The versatility of 2-Azido-1-Bromo-4-Methoxybenzene extends to its use in click chemistry libraries. Researchers have utilized this compound to generate diverse libraries of small molecules for high-throughput screening in drug discovery. The ability to rapidly assemble complex structures using click reactions has significantly accelerated the pace of lead optimization in pharmaceutical research.

In conclusion, CAS No 1480499920, or 2-Azido-1-Bromo-4-Methoxybenzene, is a multifaceted compound with wide-ranging applications across various fields of chemistry. Its unique combination of functional groups makes it an invaluable tool for constructing complex molecules and advanced materials. As research continues to uncover new applications for this compound, its significance in modern organic synthesis will undoubtedly grow.